Cas no 2172066-75-8 (3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid)
3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
- 2172066-75-8
- EN300-1522222
- 3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-3-28(17(2)14-24(30)31)23(29)15-26(12-13-26)27-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
- InChI Key: RKALKINOGWIHBY-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC)C(C)CC(=O)O)=O)CC1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522222-0.05g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-0.1g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-0.25g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-0.5g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-1.0g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-2.5g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-5.0g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-10.0g |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522222-50mg |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522222-100mg |
3-{N-ethyl-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid |
2172066-75-8 | 100mg |
$2963.0 | 2023-09-26 |
3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
Introduction to 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic Acid (CAS No. 2172066-75-8)
3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid, identified by its CAS number 2172066-75-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and heterocyclic components, positions it as a candidate for various biological applications.
The molecular structure of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of an N-ethyl group, a fluorenylmethoxycarbonyl moiety, and a cyclopropylacetamide segment suggests a high degree of molecular complexity. These components are not only critical for the compound's reactivity but also play a crucial role in determining its interaction with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid makes it a promising candidate for such applications. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is often used in peptide synthesis and drug development due to its stability and ease of incorporation into larger molecules. The cyclopropylacetamide segment adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.
The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its ability to interact with specific enzymes and receptors involved in disease mechanisms. For instance, studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on certain kinases or other enzymes implicated in cancer progression. While these findings are still preliminary, they highlight the importance of further investigation into the therapeutic potential of 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid.
The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with increasing efficiency and precision. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical transformations have been instrumental in constructing the intricate framework of this compound. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological testing.
In addition to its potential therapeutic applications, 3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid may also serve as a valuable tool in drug discovery research. Its unique structure allows researchers to explore new chemical scaffolds and interaction mechanisms. By studying how this compound interacts with biological targets, scientists can gain insights into the design principles that govern drug efficacy and selectivity. This information can then be applied to the development of next-generation therapeutics.
The role of computational modeling and high-throughput screening has been increasingly recognized in the optimization of drug candidates like 3-{N-ethyl-2-1-( {(9H-fluorenine)-9-methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid. These approaches enable researchers to predictably design and test multiple derivatives rapidly, thereby accelerating the drug discovery process. By integrating experimental data with computational simulations, scientists can identify lead compounds that exhibit optimal pharmacokinetic and pharmacodynamic profiles.
The future prospects for 3-{N-(ethyl)-2-(1-{((9H-fluorenyl)methoxycarbonyl)amino)cyclopropylacetamide}-butanoic acid are promising, given the ongoing advancements in synthetic chemistry and biotechnology. As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. This compound represents a testament to the innovative spirit driving modern pharmaceutical research—a pursuit aimed at improving human health through cutting-edge science.
2172066-75-8 (3-{N-ethyl-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)